1,1-Diethoxyethane

• CAS No.: 105-57-7
• Product Name: 1,1-Diethoxyethane
• Molecular Formula: C6H14O2
• Molecular Weight: 118.17 g/mol
• IUPAC Name: 1,1-diethoxyethane
• Standard InChI: InChI=1S/C6H14O2/c1-4-7-6(3)8-5-2/h6H,4-5H2,1-3H3
• Standard InChIKey: DHKHKXVYLBGOIT-UHFFFAOYSA-N
• SMILES: CCOC(C)OCC
• Canonical SMILES: CCOC(C)OCC
• Boiling Point: 216 °F at 760 mm Hg (USCG, 1999); 102.2 °C; 102.7 °C AT 760 MM HG; 66.3 °C AT 200 MM HG; 39.8 °C AT 60 MM HG; 31.9 °C AT 40 MM HG; 19.6 °C AT 20 MM HG; +8.0 °C AT 10 MM HG; -2.3 °C AT 5 MM HG; -23 °C AT 1.0 MM HG; 103 °C
• Colorform: COLORLESS LIQUID
• Density: 0.831 at 68 °F (USCG, 1999); 0.8254 AT 20 °C/4 °C; Relative density (water = 1): 0.83; 0.822-0.831
• Flash Point: -5 °F (USCG, 1999); -5 °F (-21 °C) (CLOSED CUP); -21 °C c.c.
• Melting Point: -148 °F (USCG, 1999); -100.0 °C; -100 °C; -100°C
• Physical Description: Acetal appears as a clear colorless liquid with a pleasant odor. Boiling point 103-104°C. Flash point -5°F. Density 0.831 g / cm3. Slightly soluble in water. Vapors heavier than air. Moderately toxic and narcotic in high concentrations.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; volatile colourless liquid with a refreshing, pleasant, fruity-green odou
• Description: 1, 1-Diethoxy ethane, also known as delrin 100 or diaethylacetal, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Diethoxy ethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-diethoxy ethane is primarily located in the cytoplasm. 1, 1-Diethoxy ethane exists in all eukaryotes, ranging from yeast to humans. 1, 1-Diethoxy ethane is a sweet, cream, and earthy tasting compound that can be found in garden onion. This makes 1, 1-diethoxy ethane a potential biomarker for the consumption of this food product.; Acetal appears as a clear colorless liquid with a pleasant odor. Boiling point 103-104°C. Flash point -5°F. Density 0.831 g / cm3. Slightly soluble in water. Vapors heavier than air. Moderately toxic and narcotic in high concentrations.
• Shelf Life: Volatile; Stable to alkalies but readily decomposed by dilute acids.
• Solubility: 0.37 M; 44 mg/mL at 25 °C; MISCIBLE WITH ALCOHOL, 60% ALCOHOL, ETHER; SOL IN HEPTANE, METHYLCYCLOHEXANE, ETHYL ACETATE; PROPYL, ISOPROPYL, BUTYL & ISOBUTYL ALCOHOLS; 100 G WATER DISSOLVE 5 G ACETAL; SOL IN CHLOROFORM; sol in acetone; Water Solubility = 4.4X10+4 mg/L at 25 °C; Solubility in water, g/100ml: 5.0; slightly soluble in water; miscible with most organic solvents, oils; miscible (in ethanol)
• Synonyms: 1,1- diethoxyethane; 1,1-diethoxyethane
• Vapor Density: 4.08 (AIR= 1); Relative vapor density (air = 1): 4.1
• Vapor Pressure: 56.87 mm Hg (USCG, 1999); 27.60 mmHg; 27.6 mm Hg at 25 °C /from experimentally derived coefficients/; Vapor pressure, kPa at 20 °C: 2.7
• PubChem Compound: 7765
• Last Modified: Nov 11 2021